Cas no 1804775-44-7 (Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate)
Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate
-
- Inchi: 1S/C10H9F4NO4/c1-18-7(16)2-6-8(17)9(19-10(12,13)14)5(3-11)4-15-6/h4,17H,2-3H2,1H3
- InChI Key: IMFZEXGKPSUQKN-UHFFFAOYSA-N
- SMILES: FCC1=CN=C(CC(=O)OC)C(=C1OC(F)(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 1.6
- Topological Polar Surface Area: 68.6
Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094494-1g |
Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate |
1804775-44-7 | 97% | 1g |
$1,549.60 | 2022-04-01 |
Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate
Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804775-44-7): A Comprehensive Overview
Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804775-44-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various biochemical applications. The presence of both fluoromethyl and trifluoromethoxy substituents in its molecular framework imparts distinct electronic and steric effects, which are crucial for modulating its biological activity.
The compound's structure consists of a pyridine core substituted with a hydroxy group at the 3-position, an acetate moiety at the 2-position, and the aforementioned fluoromethyl and trifluoromethoxy groups at the 5- and 4-positions, respectively. This arrangement not only contributes to its chemical stability but also enhances its potential as a building block for more complex molecules. The fluoromethyl group, known for its ability to influence metabolic pathways and binding affinity, is particularly noteworthy in drug design. Similarly, the trifluoromethoxy group, recognized for its role in enhancing lipophilicity and metabolic stability, further underscores the compound's versatility.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Pyridine derivatives, in particular, have been extensively studied due to their wide range of biological activities. Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate stands out among these derivatives due to its unique combination of functional groups. This compound has been explored in various preclinical studies as a potential scaffold for drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.
One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases. The structural features of Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate, particularly the presence of the hydroxy and trifluoromethoxy groups, make it an ideal candidate for designing molecules that can selectively inhibit specific kinases. Such inhibitors have shown great promise in treating cancers, autoimmune diseases, and other chronic conditions.
The synthesis of Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups often presents challenges due to their high reactivity and sensitivity to moisture. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications. Researchers have employed various techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to construct the desired pyridine core efficiently.
Evaluation of Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate's biological activity has revealed several intriguing findings. In vitro studies have demonstrated its ability to interact with target proteins with high specificity, suggesting its potential as an active pharmaceutical ingredient (API). Additionally, preliminary toxicology studies indicate that the compound exhibits low toxicity profiles when tested at relevant concentrations. These findings are crucial for advancing it towards clinical development.
The role of computational chemistry in understanding the properties of Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound might behave within biological systems. By simulating interactions with enzymes and receptors at an atomic level, researchers can gain insights into its mechanism of action and optimize its design for better efficacy. Such computational approaches are becoming increasingly integral to modern drug discovery processes.
The future prospects for Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate are promising given the ongoing advancements in medicinal chemistry and biotechnology. As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies like this compound offers. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation from laboratory research to clinical use. Furthermore, regulatory agencies are increasingly supportive of innovative drug candidates based on novel chemical entities such as this one.
In conclusion, Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804775-44-7) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications across multiple disease areas including cancer treatment through kinase inhibition among others where further research is warranted despite existing challenges related synthesis purification etc ensuring continued progress toward bringing new treatments patients worldwide benefit from.
1804775-44-7 (Methyl 5-(fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)